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Abstract
Metatartaric acid, designated as food additive E353, is not a single molecular entity but rather

a complex polymeric mixture derived from the thermal dehydration of L-tartaric acid. This

technical guide provides an in-depth exploration of the chemical structure, polymerization

process, and key analytical methodologies for the characterization of metatartaric acid. The

information presented is intended to support researchers and professionals in the fields of food

science, oenology, and drug development in understanding and utilizing this unique food-grade

polymer.

Chemical Structure of Metatartaric Acid
Metatartaric acid is the product of the intermolecular esterification of L-tartaric acid.[1][2] The

polymerization process results in a polydisperse mixture of molecules with varying chain

lengths and structures. The primary constituents of this mixture are:

Ditartaric Monoester and Diester: These are dimers formed from two tartaric acid molecules

linked by one or two ester bonds.

Polyester Chains: Longer chains of tartaric acid units linked by ester bonds.

Unreacted L-tartaric Acid Monomers: Residual starting material present in the final product.
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Pyruvic Acid: A minor component formed during the heating process.[2]

The general chemical formula for the polymeric components can be represented as (C₄H₄O₅)n.

[1] While the exact structure is variable, a representative structure of a dimeric form is

presented below.

Diagram: Idealized Chemical Structure of a Metatartaric Acid Dimer

Caption: Idealized structure of a ditartaric acid, a component of metatartaric acid.

Polymerization of Tartaric Acid
Metatartaric acid is synthesized through the thermal polymerization of L-tartaric acid. This

process involves a dehydration reaction leading to the formation of intermolecular ester bonds.

Diagram: Polymerization Pathway of Tartaric Acid
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Caption: Simplified workflow for the synthesis of metatartaric acid.

Physicochemical Properties
A summary of the key physicochemical properties of metatartaric acid is provided in the table

below.
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Property Value Reference

Appearance
White to yellowish crystalline

powder
[2]

Odor Faint, caramel-like [2]

Hygroscopicity Very deliquescent [2]

Solubility
Highly soluble in water and

ethanol
[2]

Hydrolysis

Reversibly hydrolyzes to

tartaric acid, accelerated by

heat

[1]

Quantitative Data and Specifications
The quality and efficacy of metatartaric acid, particularly in its application in winemaking, are

determined by its degree of esterification and total acid content.

Parameter Specification Reference

Total Tartaric Acid (after

hydrolysis)
≥ 105% [2]

Esterified Acid Content ≥ 32% [2]

Lead ≤ 5 mg/kg [2]

Mercury ≤ 1 mg/kg [2]

Arsenic ≤ 3 mg/kg [2]

Experimental Protocols
Synthesis of Metatartaric Acid
This protocol is based on the methodology described by the International Organisation of Vine

and Wine (OIV).
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Objective: To produce metatartaric acid through the thermal dehydration of L-tartaric acid.

Materials:

L-tartaric acid

Heating mantle or oven with temperature control

Reaction vessel (e.g., round-bottom flask)

Vacuum pump (optional)

Mortar and pestle or grinder

Procedure:

Place L-tartaric acid into the reaction vessel.

Heat the L-tartaric acid to a temperature between 150-170°C.[2] The reaction can be carried

out under atmospheric or reduced pressure.[2]

Maintain the temperature for a sufficient duration to achieve the desired degree of

esterification.

The reaction mixture will become a liquid.

After the heating phase, cool the liquid to allow it to solidify.

Grind the resulting solid into a fine powder.[1]

Store the final product in a dry, airtight container due to its hygroscopic nature.

Determination of Esterification Rate
This titration method is adapted from the OIV codex for metatartaric acid.

Objective: To quantify the degree of esterification in a sample of metatartaric acid.

Materials:
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Metatartaric acid sample

1 M Sodium hydroxide (NaOH) solution

0.5 M Sulfuric acid (H₂SO₄) solution

Bromothymol blue indicator solution

250 ml conical flask

Burette

Pipettes

Procedure:

Prepare a 2% (w/v) solution of the metatartaric acid sample in deionized water.

Pipette 50 ml of this solution into a 250 ml conical flask.

Add 3 drops of bromothymol blue indicator solution.

Titrate with 1 M NaOH solution until the indicator turns bluish-green. Record the volume of

NaOH used (n).

To the same flask, add an additional 20 ml of 1 M NaOH solution.

Stopper the flask and let it stand for 2 hours at room temperature to allow for the

saponification of the ester linkages.

Titrate the excess NaOH with 0.5 M H₂SO₄ until the indicator turns bluish-green. Record the

volume of H₂SO₄ used (n').

The ester content can be calculated based on the volumes of NaOH and H₂SO₄ used.

Characterization of Molecular Weight Distribution
A general workflow for determining the molecular weight distribution of metatartaric acid using

size-exclusion chromatography (SEC) is outlined below.
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Objective: To determine the molecular weight distribution of a metatartaric acid sample.

Diagram: Experimental Workflow for SEC Analysis
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Caption: General workflow for molecular weight analysis of metatartaric acid.

Conclusion
Metatartaric acid is a complex, polydisperse polymer with significant applications in the food

industry, particularly in winemaking. A thorough understanding of its chemical structure, the

polymerization process from L-tartaric acid, and the analytical methods for its characterization

is crucial for its effective and controlled application. The protocols and data presented in this

guide provide a comprehensive technical overview for researchers and professionals working

with this versatile food additive. Further research into the detailed kinetics of the thermal

polymerization and advanced structural elucidation of the various polymeric species would

provide deeper insights into the structure-function relationship of metatartaric acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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